![molecular formula C20H17NO3 B2877917 N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]cyclopropanecarboxamide CAS No. 929472-11-7](/img/structure/B2877917.png)
N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]cyclopropanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known for its ability to modulate the activity of certain proteins in the body, which makes it a promising candidate for the development of new drugs.
Scientific Research Applications
Synthesis of Natural Products
Benzofuran derivatives are key components in the synthesis of various natural products. The compound SR-01000919412, with its benzofuran core, can be utilized in the total synthesis of complex natural products that contain benzofuran rings. These natural products have been studied for their potential biological activities and their syntheses attract significant attention from organic chemists .
Anticancer Activity
Compounds with a benzofuran moiety have shown promise in anticancer research. SR-01000919412 could be investigated for its efficacy against cancer cell lines, similar to other benzofuran derivatives that have been evaluated for their anticancer activity against human ovarian cancer cell lines .
Antibacterial Applications
The benzofuran ring is known for its antibacterial properties. SR-01000919412 could be explored for its potential use as an antibacterial agent, contributing to the development of new antibiotics or antibacterial treatments .
Antioxidative Properties
Benzofuran compounds are also recognized for their antioxidative effects. SR-01000919412 may serve as a lead compound in the development of antioxidative therapies, which could help in treating oxidative stress-related diseases .
Antiviral Therapeutics
The structural complexity and biological potency of benzofuran derivatives make them suitable candidates for antiviral drug development. SR-01000919412 could be part of research efforts to create effective treatments for viral diseases, including hepatitis C, as benzofuran compounds have shown anti-hepatitis C virus activity .
Development of Novel Synthetic Methodologies
The unique structure of SR-01000919412 could inspire the development of novel synthetic methodologies for constructing benzofuran rings, which are essential in various biologically active compounds. This could lead to more efficient and sustainable chemical synthesis processes .
Drug Lead Compounds
Due to the diverse pharmacological activities of benzofuran derivatives, SR-01000919412 could be used as a drug lead compound. Its structure could be modified to enhance its biological activity and optimize its drug-like properties .
Coordination Chemistry and Material Science
Benzofuran derivatives like SR-01000919412 can form complexes with metals, which can be studied for their potential applications in coordination chemistry and material science. These complexes might exhibit unique electronic, magnetic, or catalytic properties useful in various technological applications .
Future Directions
Benzofuran compounds, which “N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]cyclopropanecarboxamide” is a part of, have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . This makes them potential natural drug lead compounds . Therefore, future research could focus on exploring these biological activities further and developing new drugs based on these compounds.
properties
IUPAC Name |
N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO3/c1-12-16-10-9-15(21-20(23)14-7-8-14)11-17(16)24-19(12)18(22)13-5-3-2-4-6-13/h2-6,9-11,14H,7-8H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCONILRZFXJHCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=CC(=C2)NC(=O)C3CC3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]cyclopropanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.